3-[3-(Benzyloxy)phenyl]-2-azepanone

• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 3-(3-phenylmethoxyphenyl)azepan-2-one
• InChI: InChI=1S/C19H21NO2/c21-19-18(11-4-5-12-20-19)16-9-6-10-17(13-16)22-14-15-7-2-1-3-8-15/h1-3,6-10,13,18H,4-5,11-12,14H2,(H,20,21)
• InChI Key: LINAMJDHAYLHGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(=O)C(C1)C2=CC(=CC=C2)OCC3=CC=CC=C3

Description

3-[3-(Benzyloxy)phenyl]-2-azepanone is a seven-membered cyclic ketone featuring a benzyloxy-substituted phenyl group at the 3-position of the azepanone ring.

The azepanone core introduces conformational flexibility compared to smaller cyclic ketones (e.g., cyclohexanone), which may enhance binding affinity in pharmacological contexts. However, the absence of specific pharmacological data in the evidence necessitates caution in attributing biological activity.

Comparison with Similar Compounds

Structural Analogues with Benzyloxy Substitutents

(2E)-3-[3-(Benzyloxy)phenyl]-1-(2-hydroxyphenyl)prop-2-en-1-one ()

• Structure : A chalcone derivative with a benzyloxy group on the phenyl ring and an α,β-unsaturated ketone system.
• Key Differences: The absence of an azepanone ring and the presence of a hydroxyl group on the adjacent phenyl ring enable intramolecular O–H⋯O hydrogen bonding, forming an S(6) ring motif. This stabilizes the molecule and creates a dihedral angle of 64.74° between the benzyloxy-phenyl and central rings, contrasting with the azepanone’s conformational flexibility .

2-Amino-5-[3-(benzyloxy)phenyl]pyridine ()

• Structure : A pyridine derivative with a meta-benzyloxy phenyl group and an amine substituent.
• Key Differences: The pyridine ring’s aromaticity and basicity contrast with the azepanone’s non-aromatic, ketone-containing structure. The amine group may confer distinct solubility and toxicity profiles, as evidenced by its safety data sheet (GHS hazard classification) .

3-(4-(Benzyloxy)phenyl)hex-4-inoic Acid Derivatives ()

• Structure: A hex-4-inoic acid derivative with a para-benzyloxy phenyl group.
• Key Differences: The para-substitution alters steric and electronic effects compared to the meta-substitution in the target compound.

Physicochemical Properties

Compound	Core Structure	Functional Groups	Key Properties
3-[3-(Benzyloxy)phenyl]-2-azepanone	Azepanone (7-membered)	Ketone, benzyloxy-phenyl	High flexibility, moderate polarity
Cyclohexanone ()	Cyclohexanone	Ketone	Rigid, lower ring strain
(2E)-Chalcone derivative ()	α,β-unsaturated ketone	Benzyloxy, hydroxyl	Intramolecular H-bonding, planar
2-Amino-5-[3-(benzyloxy)phenyl]pyridine ()	Pyridine	Amine, benzyloxy-phenyl	Aromatic, basic, higher polarity

Notes:

• Hydrogen bonding in the chalcone derivative () enhances crystallinity, whereas the azepanone’s flexibility may complicate crystallization .